Cas no 919088-12-3 (Benzaldehyde, 4-methyl-3-[4-(4-methyl-1-piperazinyl)butoxy]-)
![Benzaldehyde, 4-methyl-3-[4-(4-methyl-1-piperazinyl)butoxy]- structure](https://www.kuujia.com/scimg/cas/919088-12-3x500.png)
919088-12-3 structure
Product name:Benzaldehyde, 4-methyl-3-[4-(4-methyl-1-piperazinyl)butoxy]-
Benzaldehyde, 4-methyl-3-[4-(4-methyl-1-piperazinyl)butoxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde, 4-methyl-3-[4-(4-methyl-1-piperazinyl)butoxy]-
- 4-methyl-3-[4-(4-methylpiperazin-1-yl)butoxy]benzaldehyde
- DTXSID80844505
- 919088-12-3
-
- Inchi: InChI=1S/C17H26N2O2/c1-15-5-6-16(14-20)13-17(15)21-12-4-3-7-19-10-8-18(2)9-11-19/h5-6,13-14H,3-4,7-12H2,1-2H3
- InChI Key: XZWNEXZTVBWAEA-UHFFFAOYSA-N
- SMILES: CC1=C(C=C(C=C1)C=O)OCCCCN2CCN(CC2)C
Computed Properties
- Exact Mass: 290.199428076g/mol
- Monoisotopic Mass: 290.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 32.8Ų
Benzaldehyde, 4-methyl-3-[4-(4-methyl-1-piperazinyl)butoxy]- Related Literature
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Gudrun Scholz,Carsten Prinz,Erhard Kemnitz Dalton Trans., 2019,48, 6513-6521
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Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
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Katharina Franziska Pirker Food Funct., 2010,1, 262-268
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A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
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Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
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